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Compound of Interest

Compound Name: (+)-Camphor-10-sulfonic acid

Cat. No.: B7723711 Get Quote

An In-depth Technical Guide to the Safety and Handling of (+)-Camphor-10-sulfonic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (+)-Camphor-10-
sulfonic acid (CSA), a strong organic acid widely used in chemical synthesis and

pharmaceutical development. Adherence to these guidelines is crucial for ensuring a safe

laboratory environment.

Chemical Identification and Physical Properties
(+)-Camphor-10-sulfonic acid is a colorless to off-white solid.[1][2] It is a relatively strong acid

that is soluble in water and a variety of organic solvents.[3]

Table 1: Physical and Chemical Properties of (+)-Camphor-10-sulfonic acid
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Property Value References

Molecular Formula C₁₀H₁₆O₄S [4][5]

Molecular Weight 232.30 g/mol [6]

Appearance
White to off-white crystalline

powder
[1][5]

Melting Point ~195-200 °C (decomposes) [5][6]

Solubility
Soluble in water. Very soluble

in ethanol.
[4][5]

pKa 1.17 ± 0.50 (Predicted) [5]

Hygroscopicity
Hygroscopic; protect from

moisture.
[1][4][5]

Hazard Identification and Classification
CSA is classified as a corrosive substance that can cause severe skin burns and eye damage.

[1][7][8][9] It is crucial to understand the associated hazards to handle this chemical safely.

Table 2: Hazard Identification for (+)-Camphor-10-sulfonic acid

Hazard Class GHS Pictogram Signal Word
Hazard
Statement(s)

Skin

Corrosion/Irritation,

Category 1B/1A

GHS05 (Corrosion) Danger

H314: Causes severe

skin burns and eye

damage.

Serious Eye

Damage/Eye Irritation,

Category 1

H290: May be

corrosive to metals.

References:[6][9][10]
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Proper handling and storage procedures are essential to minimize the risks associated with (+)-
Camphor-10-sulfonic acid.

Handling
Work in a well-ventilated area, preferably under a chemical fume hood.[1][11]

Avoid breathing dust.[1][2]

Do not get in eyes, on skin, or on clothing.[12]

Wash hands thoroughly after handling.[1][2][8]

Wear appropriate personal protective equipment (PPE).[1][8]

Avoid formation of dust and aerosols.[10][13]

Storage
Keep container tightly closed in a dry, cool, and well-ventilated place.[1][2][4][11]

Store in a corrosives area.[11][12]

Protect from moisture as the substance is hygroscopic.[1][5][12]

Incompatible materials to avoid include strong oxidizing agents, strong bases, strong acids,

and reducing agents.[1][4][5][12]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling (+)-Camphor-10-sulfonic acid to

prevent personal exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification References

Eye/Face Protection
Chemical safety goggles or a

face shield.
[2][10][14]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), a lab coat

or synthetic apron, and closed-

toe shoes.

[2][4][10][14]

Respiratory Protection

A NIOSH/MSHA approved

respirator with a particulate

filter is recommended,

especially when engineering

controls are not sufficient or

when handling large quantities.

[2][4][7][14]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

First Aid Workflow
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Exposure Event

Immediate Actions
First Aid Procedures

Medical Attention

Exposure Occurs

Skin Contact

Eye Contact

Inhalation

Ingestion

Immediately flush skin with plenty of water for at least 15 minutes.
Remove contaminated clothing and shoes.

Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.

Remove to fresh air.
If not breathing, give artificial respiration.

If breathing is difficult, give oxygen.

Do NOT induce vomiting.
Rinse mouth with water.

Never give anything by mouth to an unconscious person.

Seek Immediate Medical Attention
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Spill Occurs

Evacuate unnecessary personnel.
Ensure adequate ventilation.

Wear appropriate Personal Protective Equipment (PPE).

Contain the spill.
Prevent entry into sewers and waterways.

Sweep up the solid material carefully.
Avoid generating dust.

Place in a suitable, labeled container for disposal.

Clean the spill area thoroughly with a suitable agent.

Dispose of waste according to local, state, and federal regulations.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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